Cas no 1256806-34-4 (3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one)

• Product Name: 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one
• CAS No: 1256806-34-4
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD18256431
• CID: 4691531
• PubChem ID: 76848612
• Update Time: 2025-05-23

3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one
• 5h-pyrrolo[3,4-b]pyridin-5-one,3-chloro-6,7-dihydro-
• AK684098
• 5H-Pyrrolo[3,4-b]pyridin-5-one, 3-chloro-6,7-dihydro-
• 3-Chloro-6,7-dihydro-pyrrolo[3,4-b]pyridin-5-one
• 3-Chloro-6,7-dihydro-pyrrolo[3,4-b]pyridin-5-one（WS201322）
• 1256806-34-4
• MFCD18256431
• DTXSID801214919
• W16979
• BS-14842
• CS-0161095
• DB-194006
• AKOS037648607
• 3-chloro-5H,6H,7H-pyrrolo[3,4-b]pyridin-5-one
• 3-chloro-6,7-dihydropyrrolo[3,4-b]pyridin-5-one

• MDL： MFCD18256431
• Inchi： 1S/C7H5ClN2O/c8-4-1-5-6(9-2-4)3-10-7(5)11/h1-2H,3H2,(H,10,11)
• InChI Key： DEIJFACUGWLVHU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C(NC2)=O

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• XLogP3: 0.4

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 429.3±45.0 °C(Predicted)
• pka: 11.84±0.20(Predicted)

3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one

Introduction to 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one (CAS No. 1256806-34-4)

3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one, identified by its Chemical Abstracts Service (CAS) number 1256806-34-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad spectrum of biological activities and utility in drug discovery. The presence of a chlorine substituent at the 3-position and the fused pyrrole and pyridine rings contribute to its unique chemical properties and potential pharmacological effects.

The pyrrolo[3,4-b]pyridine scaffold is a privileged structure in medicinal chemistry, frequently employed in the design of bioactive molecules targeting various diseases. Its aromatic system allows for multiple points of interaction with biological targets, making it a versatile platform for drug development. The 5-chloro derivative, in particular, has been studied for its enhanced binding affinity and metabolic stability compared to its parent compounds.

In recent years, there has been growing interest in 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one due to its potential applications in the treatment of neurological disorders, cancer, and infectious diseases. Preclinical studies have demonstrated that this compound exhibits inhibitory activity against several key enzymes and receptors involved in pathogenic processes. Its ability to modulate protein-protein interactions and enzyme kinetics makes it an attractive candidate for further development.

One of the most compelling aspects of 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one is its structural flexibility, which allows medicinal chemists to derivatize it into more potent analogs with improved pharmacokinetic profiles. Researchers have explored various synthetic routes to functionalize the chlorine atom and other positions on the ring system, leading to a library of novel compounds with enhanced biological activity. These derivatives have shown promise in both in vitro and in vivo models, highlighting the compound's therapeutic potential.

The synthesis of 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Common methodologies include cyclization reactions followed by chlorination steps to introduce the characteristic chlorine substituent. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability for industrial applications.

From a computational chemistry perspective, 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the compound's binding mode and have guided the design of optimized derivatives. The integration of machine learning algorithms has further accelerated the discovery process by predicting novel analogs with improved pharmacological properties.

The pharmacological profile of 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one has been evaluated across multiple disease models. In particular, its inhibitory effects on kinases and other enzymes implicated in cancer progression have been well-documented. Preclinical trials have shown that this compound can disrupt signaling pathways critical for tumor growth and metastasis without significant toxicity at therapeutic doses. These findings have positioned it as a promising lead compound for further clinical development.

In addition to its anti-cancer applications, 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one has shown potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies indicate that it can modulate neurotransmitter release and protect against neurodegenerative processes by inhibiting key enzymes involved in oxidative stress and inflammation. The compound's ability to cross the blood-brain barrier further enhances its therapeutic relevance for central nervous system disorders.

The toxicological evaluation of 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one has been rigorously conducted to assess its safety profile. Preliminary data suggest that it exhibits low acute toxicity when administered orally or intravenously. Chronic toxicity studies are ongoing to evaluate long-term effects on organ systems such as the liver and kidneys. These assessments are crucial for determining appropriate dosing regimens and minimizing potential adverse effects in clinical settings.

The future prospects for 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one are promising as ongoing research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in drug discovery by leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design. The integration of artificial intelligence into these processes is expected to accelerate the development pipeline for this compound and its derivatives.

In conclusion, 3-Chloro-6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-one (CAS No. 1256806-34-4) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features combined with promising preclinical data position it as a valuable candidate for further research and development. As our understanding of biological mechanisms continues to evolve, this compound will undoubtedly play a crucial role in shaping future treatments for human diseases.